Cas no 259862-18-5 (6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 259862-18-5
• MF: C₁₁H₁₃BrN₂O₂S
• MW: 317.202120542526
• CID: 1092346
• PubChem ID: 15524325
• Update Time: 2025-08-05

6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 6-bromo-3-methyl-1-(2-methylpropyl)thieno[2,3-d]pyrimidine-2,4-dione
• 259862-18-5
• SCHEMBL6345596
• 6-bromo-3-methyl-1-(2-methylpropyl)-thieno[2,3-d]pyrimidine-2,4(1h,3h)-dione
• KLBJOSBKQSUDAO-UHFFFAOYSA-N

• Inchi： 1S/C11H13BrN2O2S/c1-6(2)5-14-10-7(4-8(12)17-10)9(15)13(3)11(14)16/h4,6H,5H2,1-3H3
• InChI Key： KLBJOSBKQSUDAO-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(N(C)C(N(C=2S1)CC(C)C)=O)=O

Computed Properties

• Exact Mass: 315.98811g/mol
• Monoisotopic Mass: 315.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.9Ų

Additional information on 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

Introduction to 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 259862-18-5)

6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework combines a thiophene ring with a pyrimidine core, further functionalized by bromine, isobutyl, and methyl substituents. This unique arrangement not only imparts distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development. The compound's chemical identity is unequivocally defined by its CAS number 259862-18-5, which serves as a critical reference point for researchers and manufacturers alike.

The synthesis of 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione involves multi-step organic transformations that highlight the interplay between functional group chemistry and heterocyclic synthesis. The presence of the bromine atom at the sixth position of the thiophene ring enhances its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more elaborate molecular architectures, enabling the development of novel pharmacophores. The isobutyl and methyl groups contribute to the compound's lipophilicity, which is often a desirable characteristic for oral bioavailability and membrane permeability in drug candidates.

Recent advancements in computational chemistry have facilitated the exploration of 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione's interactions with biological targets. Molecular docking studies have revealed its potential binding affinity to enzymes and receptors implicated in various diseases. For instance, preliminary simulations suggest that this compound may interact with kinases and other signaling proteins involved in cancer progression. Such insights are derived from large-scale databases of experimentally determined binding affinities and validated through machine learning models that predict molecular interactions with high accuracy.

The pyrimidine core of 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is particularly noteworthy due to its prevalence in biologically active molecules. Pyrimidines are fundamental components of nucleic acids and serve as scaffolds for numerous therapeutic agents. The dione functionality at the 2 and 4 positions introduces additional reactivity that can be exploited for derivatization purposes. Researchers have explored its transformation into amides or esters to modulate pharmacokinetic properties or enhance binding interactions with biological targets.

In vitro studies have begun to unravel the pharmacological profile of 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione. Initial assays have shown modest inhibitory effects on certain enzymatic pathways without significant toxicity at tested concentrations. These findings align with the growing interest in thiophene-based heterocycles as potential drug candidates due to their structural versatility and reported biological activities. Further investigations are warranted to elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis methodologies for 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione have been refined to improve yield and purity. Modern techniques such as flow chemistry have enabled scalable production under controlled conditions. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. These innovations not only enhance efficiency but also align with global efforts to promote sustainable chemical practices.

The compound's structural features make it a valuable building block for medicinal chemists seeking to design next-generation therapeutics. By leveraging its reactive sites—such as the bromine atom for cross-coupling reactions—the development of structurally diverse derivatives can be pursued with relative ease. Such derivatives may exhibit enhanced efficacy or selectivity compared to parent compounds.

Future research directions include exploring 6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione's potential in preclinical models to validate its therapeutic promise. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible medical benefits. The integration of high-throughput screening technologies may accelerate the identification of promising derivatives for further development.

In summary,6-Bromo-1-isobutyl-3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 259862-18-5) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique chemical attributes combined with recent advances in synthetic methodologies place it at the forefront of drug discovery efforts aimed at addressing unmet medical needs.